Cas no 859213-51-7 ((S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine)

• Product Name: (S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine
• CAS No: 859213-51-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD08275942
• CID: 69047
• PubChem ID: 24820459
• Update Time: 2024-10-26

(S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine
• (S)-1-tert-Butoxycarbonyl-3-((dimethylamino)methyl)pyrrolidine
• (S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-[(dimethylamino)methyl]pyrrolidine-1-carboxylate
• (S)-1-(t-butoxycarbonyl)-3-(dimethylaminomethyl)pyrrolidine
• AC-1791
• J-502539
• AMY32651
• (S)-tert-butyl3-((dimethylamino)methyl)pyrrolidine-1-carboxylate
• DTXSID80647518
• SCHEMBL3564630
• 85916-26-3
• AKOS015836448
• A841495
• (S)-1-N-Boc-3-[(Dimethylamino)methyl]pyrrolidine
• 859213-51-7
• (3S)-3-[(dimethylamino)methyl]-1-pyrrolidinecarboxylic acid tert-butyl ester

• MDL： MFCD08275942
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-6-10(9-14)8-13(4)5/h10H,6-9H2,1-5H3/t10-/m0/s1
• InChI Key： SVFCKPUIJBZBQS-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](CN(C)C)C1)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1
• Boiling Point: 285.6°C at 760 mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.477
• PSA: 32.78000
• LogP: 1.74290